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Compound of Interest

Compound Name: 4-Aminooxane-4-carbonitrile

Cat. No.: B112695

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Aminooxane-4-carbonitrile, with the CAS number 50289-12-8, is a heterocyclic organic
compound. Its structure, featuring a tetrahydropyran ring with both an amino and a nitrile group
attached to the same carbon atom, makes it a valuable intermediate in synthetic organic
chemistry. This technical guide provides a comprehensive overview of its properties, synthesis,
and potential applications, with a focus on its role as a building block in the development of
more complex molecules.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Aminooxane-4-carbonitrile is
presented in the table below. This data is essential for its handling, storage, and use in
chemical reactions.
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Property Value

CAS Number 50289-12-8

Molecular Formula CeH10N20

Molecular Weight 126.16 g/mol

Density 1.111 g/cm3

Boiling Point 260.777 °C at 760 mmHg
Flash Point 111.515°C

Refractive Index 1.494

Synthesis

The primary synthetic route to 4-Aminooxane-4-carbonitrile is the Strecker synthesis. This

well-established method for producing a-amino nitriles involves a one-pot, three-component

reaction.

General Experimental Protocol: Strecker Synthesis of 4-

Aminooxane-4-carbonitrile

Disclaimer: This is a generalized protocol and may require optimization. All work should be

conducted in a well-ventilated fume hood by qualified personnel.

Materials:

Tetrahydropyran-4-one

Solvent (e.g., water, ethanol, or a mixture)

Acid for workup (e.g., hydrochloric acid)

Ammonia (or an ammonium salt such as ammonium chloride)

A cyanide source (e.g., sodium cyanide or potassium cyanide)
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Procedure:
¢ In a suitable reaction vessel, dissolve tetrahydropyran-4-one in the chosen solvent.
o Add the ammonia source to the solution.

o Cool the mixture in an ice bath and slowly add the cyanide source while maintaining the
temperature.

» Allow the reaction to stir at room temperature or with gentle heating, monitoring the progress
by a suitable analytical technique (e.g., TLC or GC-MS).

o Upon completion, carefully quench the reaction and perform an appropriate workup to isolate
the crude 4-Aminooxane-4-carbonitrile.

e The product may be purified by recrystallization or column chromatography.

Detailed spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for 4-Aminooxane-4-
carbonitrile is not readily available in the public domain. Researchers synthesizing this
compound would need to perform these analyses for full characterization.

Applications in Synthesis

4-Aminooxane-4-carbonitrile serves as a key intermediate in the synthesis of other
functionalized tetrahydropyran derivatives. A notable application is its use as a precursor for the
synthesis of 4-(aminomethyl)tetrahydro-2H-pyran-4-amine.

Experimental Workflow: Synthesis and Elaboration of 4-
Aminooxane-4-carbonitrile

The following diagram illustrates the synthetic pathway from a readily available starting material
to 4-Aminooxane-4-carbonitrile and its subsequent conversion to a diamine derivative.
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Synthesis of 4-Aminooxane-4-carbonitrile

Tetrahydropyran-4-one

NHs, NaCN
(Strecker Reaction)

4-Aminooxane-4-carbonitrile

Further Synthetic Elaboration

4-Aminooxane-4-carbonitrile

Reduction (e.g., LiAIHa4)

4-(Aminomethyl)tetrahydro-
2H-pyran-4-amine

Click to download full resolution via product page

Synthetic workflow for 4-Aminooxane-4-carbonitrile.

Biological Activity and Signaling Pathways

As of the date of this guide, there is no publicly available research detailing the specific
biological activity of 4-Aminooxane-4-carbonitrile or its direct involvement in any signaling
pathways. Its primary role appears to be that of a synthetic intermediate for the creation of
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more complex molecules that may be investigated for their therapeutic potential. Researchers
interested in the biological effects of novel tetrahydropyran-based compounds may consider
using 4-Aminooxane-4-carbonitrile as a starting point for the synthesis of a library of
derivatives for screening.

Conclusion

4-Aminooxane-4-carbonitrile is a valuable and versatile synthetic intermediate. While
information on its direct biological activity is currently lacking, its utility as a building block for
more complex and potentially bioactive molecules is evident. The straightforward synthesis via
the Strecker reaction makes it an accessible compound for research and development in
medicinal chemistry and drug discovery. Further investigation into the properties and
applications of its derivatives is a promising area for future research.

 To cite this document: BenchChem. [Technical Guide: 4-Aminooxane-4-carbonitrile (CAS
50289-12-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112695#4-aminooxane-4-carbonitrile-cas-50289-12-
8-supplier]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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